Cas no 58879-39-3 (1-Dodecen-3-one)

1-Dodecen-3-one structure
1-Dodecen-3-one structure
Product Name:1-Dodecen-3-one
CAS No:58879-39-3
MF:C12H22O
MW:182.302484035492
CID:340542
PubChem ID:12804418
Update Time:2025-04-19

1-Dodecen-3-one Chemical and Physical Properties

Names and Identifiers

    • 1-Dodecen-3-one
    • dodec-1-en-3-one
    • 3-oxo-1-dodecene
    • SY314197
    • 58879-39-3
    • MFCD02259813
    • DTXSID60510276
    • SCHEMBL811784
    • LMFA12000162
    • Inchi: 1S/C12H22O/c1-3-5-6-7-8-9-10-11-12(13)4-2/h4H,2-3,5-11H2,1H3
    • InChI Key: HFIPGXZCEJXIAM-UHFFFAOYSA-N
    • SMILES: O=C(C=C)CCCCCCCCC

Computed Properties

  • Exact Mass: 182.16700
  • Monoisotopic Mass: 182.167065321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 9
  • Complexity: 138
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07000
  • LogP: 3.88220

1-Dodecen-3-one Production Method

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